Binary mixture of subcritical water and acetone: a hybrid solvent system towards the production of lignin nanoparticles†
Reaction Chemistry & Engineering Pub Date: 2024-01-03 DOI: 10.1039/D3RE00424D
Abstract
Valorization of technical lignin is crucial for the circular bioeconomy – this can be achieved by the transformation of lignin to high-value nanomaterials. However, the majority of lignin nanoparticle (LNP) production methods require high volumes of organic solvent, and specialized equipment, or fail in certain cases to produce a morphologically uniform product with superior physicochemical properties to technical lignin. Herein, a binary solvent system of subcritical water and acetone based on the principles of solvent–antisolvent (SAS) precipitation of lignin is proposed. Spherical LNPs with a high degree of uniformity in the chemical structure are produced via a batch reactor from kraft lignin demonstrating high yield (88–92%), colloidal stability in water, thermal stability, and low mean particle size – these are desirable for advanced biocomposite and biomedical applications; achieved in this study by using lower volumes of recyclable acetone (4–7 times less) than previously reported.
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Journal Name：Reaction Chemistry & Engineering
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CAS no.: 1076-07-9
